Cas no 1354391-25-5 (3-Methyl-3,6-diaza-bicyclo[3.2.0]heptane)

• Product Name: 3-Methyl-3,6-diaza-bicyclo[3.2.0]heptane
• CAS No: 1354391-25-5
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• CID: 4589598
• Update Time: 2025-06-29

3-Methyl-3,6-diaza-bicyclo[3.2.0]heptane Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-3,6-diaza-bicyclo[3.2.0]heptane
• CIS-3-METHYL-3,6-DIAZABICYCLO[3.2.0]HEPTANE
• rel-((1R,5R)-3-Methyl-3,6-diazabicyclo[3.2.0]heptane)

• Inchi： 1S/C6H12N2/c1-8-3-5-2-7-6(5)4-8/h5-7H,2-4H2,1H3/t5-,6+/m1/s1
• InChI Key： VQUMPQLXULUHIT-RITPCOANSA-N
• SMILES： [C@@]12([H])[C@@]([H])(NC1)CN(C)C2

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 150.2±8.0 °C at 760 mmHg
• Flash Point: 56.1±9.4 °C
• Vapor Pressure: 3.9±0.3 mmHg at 25°C

3-Methyl-3,6-diaza-bicyclo[3.2.0]heptane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes

Additional information on 3-Methyl-3,6-diaza-bicyclo[3.2.0]heptane

Introduction to 3-Methyl-3,6-diaza-bicyclo[3.2.0]heptane (CAS No. 1354391-25-5)

3-Methyl-3,6-diaza-bicyclo[3.2.0]heptane, with the CAS number 1354391-25-5, is a unique and structurally intricate compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of diazabicyclic compounds, which are known for their diverse biological activities and potential applications in drug discovery.

The molecular structure of 3-Methyl-3,6-diaza-bicyclo[3.2.0]heptane is characterized by a bicyclic ring system with two nitrogen atoms and a methyl group substituent. This specific arrangement of atoms imparts unique chemical properties that make it an attractive candidate for various pharmacological studies. Recent research has highlighted its potential as a scaffold for the development of novel therapeutic agents, particularly in the areas of neurology and oncology.

In the realm of neurology, 3-Methyl-3,6-diaza-bicyclo[3.2.0]heptane has shown promising results in modulating neurotransmitter systems. Studies have demonstrated its ability to interact with specific receptors, such as serotonin and dopamine receptors, which are crucial for maintaining neural function and treating neurological disorders. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported that derivatives of 3-Methyl-3,6-diaza-bicyclo[3.2.0]heptane exhibited potent serotonin reuptake inhibition, suggesting its potential as an antidepressant or anxiolytic agent.

In oncology, the compound has been investigated for its antiproliferative properties against various cancer cell lines. Research conducted at the National Cancer Institute revealed that certain derivatives of 3-Methyl-3,6-diaza-bicyclo[3.2.0]heptane displayed selective cytotoxicity towards tumor cells while sparing normal cells. This selective toxicity is a highly desirable property in cancer therapeutics, as it can minimize adverse side effects associated with conventional chemotherapy.

The synthetic accessibility of 3-Methyl-3,6-diaza-bicyclo[3.2.0]heptane is another factor contributing to its appeal in pharmaceutical research. Several synthetic routes have been developed to efficiently produce this compound and its derivatives, allowing for rapid optimization and screening of potential drug candidates. A notable synthetic method involves the use of transition-metal-catalyzed reactions, which provide high yields and excellent functional group tolerance.

Beyond its direct applications in drug discovery, 3-Methyl-3,6-diaza-bicyclo[3.2.0]heptane has also been explored as a ligand in coordination chemistry and materials science. Its unique structural features make it suitable for forming stable complexes with metal ions, which can be utilized in catalysis or as building blocks for supramolecular assemblies.

In conclusion, 3-Methyl-3,6-diaza-bicyclo[3.2.0]heptane (CAS No. 1354391-25-5) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its ability to modulate neurotransmitter systems and exhibit selective cytotoxicity against cancer cells makes it a valuable scaffold for the development of novel therapeutic agents. Ongoing research continues to uncover new properties and applications of this intriguing compound, further solidifying its importance in the scientific community.